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Compound of Interest

Compound Name: HO-Peg10-CH2cooh

Cat. No.: B11827456 Get Quote

Essential Safety and Handling Guide for HO-
Peg10-CH2cooh
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling HO-Peg10-CH2cooh. Adherence to these protocols

is essential for ensuring laboratory safety and maintaining product integrity.

Hazard Identification and Personal Protective
Equipment (PPE)
According to the Safety Data Sheet (SDS) for HO-PEG10-CH2COOH (CAS No. 2250056-53-

0), the substance is not classified as a hazardous substance or mixture[1]. However, as a

matter of good laboratory practice and to minimize any potential risk, the following personal

protective equipment is recommended.
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Protection Type Specification Rationale

Eye Protection
Safety glasses with side-

shields or goggles.

Protects against splashes and

dust that may cause eye

irritation[2].

Hand Protection
Impervious chemical-resistant

gloves (e.g., nitrile rubber).

Prevents skin contact[2][3].

Gloves must be inspected prior

to use and disposed of after

use in accordance with

applicable laws and good

laboratory practices[4].

Body Protection
Laboratory coat or other

protective clothing.

Minimizes the risk of skin

contact.

Respiratory Protection

Use in a well-ventilated area. A

dust respirator may be

considered if handling large

quantities or if dust is

generated.

Avoids inhalation of dust

particles which may cause

respiratory irritation.

Operational Plan: Handling and Storage
Proper handling and storage are critical to maintaining the integrity of HO-Peg10-CH2cooh
and ensuring a safe laboratory environment.

Handling Procedures:

Ventilation: Always handle in a well-ventilated area or under a chemical fume hood to

minimize inhalation of any dust or aerosols.

Low-Melting Solid: Most PEG Acid reagents are low-melting solids that can be difficult to

weigh and dispense. To facilitate handling, it is recommended to make a stock solution by

dissolving the reagent in an appropriate solvent such as dimethylsulfoxide (DMSO) or

dimethylformamide (DMF).
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Personal Hygiene: Wash hands thoroughly with soap and water after handling and before

eating, drinking, or smoking. Change contaminated clothing promptly.

Storage Conditions:

Temperature: For long-term storage, keep at -20°C in its pure form. If in a solvent, store at

-80°C for up to 6 months or -20°C for up to 1 month, preferably under a nitrogen

atmosphere.

Environment: Store in a dry and dark place, under an inert atmosphere such as Argon or

Nitrogen, to prevent degradation from light and oxidation.

Moisture: Equilibrate the reagent vial to room temperature before opening to avoid moisture

condensation.

Experimental Protocol: Preparation of a Stock
Solution
This protocol outlines the steps for preparing a stock solution of HO-Peg10-CH2cooh.

Materials:

HO-Peg10-CH2cooh

Anhydrous dimethylsulfoxide (DMSO) or dimethylformamide (DMF)

Inert gas (Argon or Nitrogen)

Appropriate vials with septa

Syringes

Procedure:

Allow the vial of HO-Peg10-CH2cooh to equilibrate to room temperature before opening to

prevent moisture condensation.
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Under an inert gas atmosphere (e.g., in a glove box or using a nitrogen/argon line), carefully

weigh the desired amount of the compound.

Add the appropriate volume of anhydrous DMSO or DMF to the vial to achieve the desired

concentration.

Cap the vial with a septum and seal it securely.

Gently swirl or vortex the vial until the solid is completely dissolved.

To minimize air exposure, keep the stock solution under an inert gas and use a syringe to

remove the solution through the septum.

Store the unused stock solution at -20°C or -80°C as recommended.

Disposal Plan
While polyethylene glycol is generally considered biodegradable and not hazardous waste, all

chemical waste should be disposed of in accordance with local, state, and federal regulations.

Disposal Steps:

Collection: Collect waste HO-Peg10-CH2cooh and any contaminated materials (e.g.,

gloves, wipes) in a clearly labeled, sealed container.

Segregation: Do not mix with other waste streams unless explicitly permitted.

Licensed Disposal: Arrange for collection and disposal by a licensed chemical waste

disposal contractor.

Environmental Precaution: Avoid releasing the material into wastewater systems.
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Safe Handling Workflow for HO-Peg10-CH2cooh

Preparation

Handling

Use in Experiment

Disposal

Receipt of HO-Peg10-CH2cooh

Store at -20°C in a dry, dark place under inert gas

Equilibrate to Room Temperature Before Use

Wear Appropriate PPE:
- Safety Glasses
- Nitrile Gloves

- Lab Coat

Handle in a Well-Ventilated Area (Fume Hood)

Prepare Stock Solution (e.g., in DMSO or DMF)

Perform Experimental Procedure

Collect Waste in Labeled Container

Dispose via Licensed Chemical Waste Contractor

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of HO-Peg10-CH2cooh.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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